Cas no 314742-02-4 (3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one)

• Product Name: 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one
• CAS No: 314742-02-4
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• MDL: MFCD01881472
• CID: 879553
• PubChem ID: 3387959
• Update Time: 2025-10-29

3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-7-((3-oxobutan-2-yl)oxy)-2H-chromen-2-one
• 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one
• 3,4-dimethyl-7-(3-oxobutan-2-yloxy)chromen-2-one
• AKOS005175163
• EN300-302820
• 3,4-Dimethyl-7-[(3-oxobutan-2-yl)oxy]-2H-1-benzopyran-2-one
• DTXSID50392028
• 3,4-dimethyl-7-[(3-oxobutan-2-yl)oxy]-2H-chromen-2-one
• 2H-1-benzopyran-2-one, 3,4-dimethyl-7-(1-methyl-2-oxopropoxy)-
• 314742-02-4
• ALBB-015764
• MFCD01881472
• LS-04928
• CS-0279569
• CHEMBRDG-BB 6135734
• Z56887407
• 3,4-dimethyl-7-[(3-oxobutan-2-yl)oxy]chromen-2-one
• STK920991

• MDL： MFCD01881472
• Inchi： 1S/C15H16O4/c1-8-9(2)15(17)19-14-7-12(5-6-13(8)14)18-11(4)10(3)16/h5-7,11H,1-4H3
• InChI Key： DZNZFKVXGBBLCI-UHFFFAOYSA-N
• SMILES： O(C(C(C)=O)C)C1C=CC2=C(C=1)OC(C(C)=C2C)=O

Computed Properties

• Exact Mass: 260.10500
• Monoisotopic Mass: 260.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 416.3°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.534
• PSA: 56.51000
• LogP: 2.76610

3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one

Exploring the Potential of 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one (CAS No. 314742-02-4) in Modern Applications

3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one (CAS No. 314742-02-4) is a specialized organic compound belonging to the coumarin derivative family. With its unique molecular structure featuring a chromen-2-one core and dimethyl and methyl-2-oxopropoxy substituents, this compound has garnered attention in pharmaceutical research, material science, and specialty chemical applications. Its structural complexity offers intriguing possibilities for drug development and functional material design.

The growing interest in coumarin derivatives like 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one stems from their diverse biological activities. Researchers are particularly focused on exploring its potential as a building block for novel therapeutic agents, given the established pharmacological profile of similar compounds. The presence of both hydrophobic and electron-withdrawing groups in its structure makes it an interesting candidate for drug discovery programs targeting various disease pathways.

In material science applications, 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one demonstrates promising photophysical properties. Its chromophore system can be utilized in the development of advanced optical materials, including fluorescent probes and light-harvesting systems. The compound's ability to undergo photoinduced electron transfer makes it valuable for studying energy conversion processes, a hot topic in renewable energy research.

The synthesis of 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable production methods. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry ensures the compound meets stringent quality standards for research applications.

Recent studies have explored the structure-activity relationship of 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one derivatives, revealing how subtle modifications can significantly alter biological activity. This knowledge is driving innovation in medicinal chemistry, particularly in areas like enzyme inhibition and receptor modulation. The compound's lipophilicity and molecular geometry make it particularly interesting for targeting specific protein binding sites.

From a commercial perspective, the demand for specialized coumarin derivatives like 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one continues to grow. Pharmaceutical companies and research institutions seek high-purity samples for drug discovery programs, while material scientists require consistent quality for advanced material development. Suppliers offering custom synthesis and scale-up services for such compounds are seeing increased market opportunities.

Quality control of 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one presents specific challenges due to its complex structure. Advanced analytical techniques are employed to monitor isomeric purity and detect potential degradation products. These quality assurance measures are critical for research applications where compound integrity directly impacts experimental outcomes.

The future research directions for 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one include exploring its potential in combination therapies and targeted drug delivery systems. Its structural features suggest possible applications in developing prodrugs or bioconjugates, addressing current challenges in drug bioavailability and specificity. These applications align with the pharmaceutical industry's focus on precision medicine approaches.

Environmental and safety considerations for handling 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during handling. Storage typically requires protection from light and moisture to maintain stability.

As research into functionalized coumarins advances, compounds like 3,4-Dimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one continue to reveal new possibilities. Their combination of structural versatility and biological relevance positions them as valuable tools in both drug discovery and material innovation. The ongoing exploration of this chemical space promises to yield novel solutions to contemporary scientific challenges.